Cas no 946243-69-2 (N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide)

• Product Name: N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide
• CAS No: 946243-69-2
• MF: C₂₂H₂₉FN₄O
• MW: 384.490268468857
• CID: 5513511
• Update Time: 2025-10-31

N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[4-(dimethylamino)phenyl]-2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-
• N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide

• Inchi： 1S/C22H29FN4O/c1-17(28)24-16-22(18-4-8-20(9-5-18)25(2)3)27-14-12-26(13-15-27)21-10-6-19(23)7-11-21/h4-11,22H,12-16H2,1-3H3,(H,24,28)
• InChI Key： QMLINTGKJMGAHC-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(N(C)C)C=C1)N1CCN(C2=CC=C(F)C=C2)CC1)(=O)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide

Professional Introduction to Compound with CAS No. 946243-69-2 and Product Name: N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide

The compound with the CAS number 946243-69-2 and the product name N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide represents a significant advancement in the field of chemical and biomedical research. This compound, characterized by its complex molecular structure, has garnered attention for its potential applications in various therapeutic areas. The detailed analysis of its chemical properties, synthesis methods, and emerging research findings underscores its importance in modern pharmaceutical development.

The molecular structure of this compound is highly intricate, featuring a piperazine core that is linked to both a dimethylamino phenyl group and a 4-fluorophenyl piperazine moiety. This unique arrangement contributes to its distinct pharmacological profile. The presence of the dimethylamino group enhances its ability to interact with biological targets, while the 4-fluorophenyl substituent introduces additional functional properties that can modulate its activity. Such structural features are crucial in designing molecules that exhibit high selectivity and efficacy.

In recent years, there has been a growing interest in the development of novel compounds that can target neurological disorders. The compound in question has shown promise in preliminary studies as a potential therapeutic agent for conditions such as depression and anxiety. Its ability to modulate neurotransmitter systems, particularly those involving serotonin and dopamine, makes it a compelling candidate for further investigation. The interaction between the piperazine core and these neurotransmitter pathways is a key area of focus in ongoing research.

The synthesis of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide involves multiple steps, each requiring precise control to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex framework of the molecule. These methods not only highlight the sophistication of modern organic chemistry but also demonstrate the feasibility of producing such intricate structures on a scalable basis.

One of the most intriguing aspects of this compound is its potential to serve as a scaffold for further derivatization. By modifying specific functional groups, researchers can tailor its pharmacological properties to address different therapeutic needs. For instance, altering the fluorophenyl moiety might enhance its binding affinity or metabolic stability. Such flexibility underscores the compound's versatility and its potential as a building block for new drugs.

Emerging research also suggests that this compound may have applications beyond traditional neurological therapies. Studies indicate that it could exhibit anti-inflammatory properties by interacting with certain cytokine pathways. This dual functionality makes it an attractive candidate for developing multifaceted treatments that address both neurological and inflammatory conditions simultaneously. The exploration of these broader therapeutic implications is an active area of investigation in academic and industrial laboratories.

The pharmacokinetic profile of N-{2-4-(dimethylamino)phenyl-2-4-(4-fluorophenyl)piperazin-1-ylethyl}acetamide is another critical factor that influences its potential as a drug candidate. Preliminary data suggest that it exhibits favorable solubility and bioavailability, which are essential for effective drug delivery. Additionally, its metabolic stability appears promising, indicating that it may have a prolonged half-life in vivo. These characteristics are vital for ensuring that the compound remains active long enough to exert its therapeutic effects.

In conclusion, the compound with CAS number 946243-69-2 represents a significant advancement in chemical and biomedical research. Its complex molecular structure, unique pharmacological properties, and promising synthetic pathways make it a valuable asset in the development of new therapeutic agents. As research continues to uncover more about its potential applications, this compound is poised to play a crucial role in addressing some of the most challenging medical conditions facing society today.